Cas no 83469-16-3 (Isobenzofuran, 1,3-dihydro-5-[(2-propynyloxy)methyl]-)

• Product name: Isobenzofuran, 1,3-dihydro-5-[(2-propynyloxy)methyl]-
• CAS No: 83469-16-3
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 671583
• PubChem ID: 11263932

Isobenzofuran, 1,3-dihydro-5-[(2-propynyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1,3-dihydro-5-[(2-propynyloxy)methyl]-
• 5-(prop-2-ynoxymethyl)-1,3-dihydro-2-benzofuran
• 83469-16-3
• DTXSID00460463
• 5-((Prop-2-yn-1-yloxy)methyl)-1,3-dihydroisobenzofuran
• 1,3-dihydro-2-benzofuran-5-ylmethyl 2-propynyl ether
• 5-(prop-2-ynoxy-methyl)-1,3-dihydro-isobenzofuran

• Inchi： InChI=1S/C12H12O2/c1-2-5-13-7-10-3-4-11-8-14-9-12(11)6-10/h1,3-4,6H,5,7-9H2
• InChI Key： NNTSSKGHDRVZGU-UHFFFAOYSA-N
• SMILES： C#CCOCC1=CC2=C(COC2)C=C1

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 0.9